Cas no 1554003-68-7 (5-(piperidin-1-yl)piperidine-3-carboxylic acid)
5-(piperidin-1-yl)piperidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- [1,3'-Bipiperidine]-5'-carboxylic acid
- 5-(piperidin-1-yl)piperidine-3-carboxylic acid
-
- MDL: MFCD30501070
- Inchi: 1S/C11H20N2O2/c14-11(15)9-6-10(8-12-7-9)13-4-2-1-3-5-13/h9-10,12H,1-8H2,(H,14,15)
- InChI Key: JKQHMPFUDTULHQ-UHFFFAOYSA-N
- SMILES: N1(C2CC(C(O)=O)CNC2)CCCCC1
5-(piperidin-1-yl)piperidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-340568-0.05g |
5-(piperidin-1-yl)piperidine-3-carboxylic acid |
1554003-68-7 | 0.05g |
$1308.0 | 2023-09-03 | ||
| Enamine | EN300-340568-0.1g |
5-(piperidin-1-yl)piperidine-3-carboxylic acid |
1554003-68-7 | 0.1g |
$1371.0 | 2023-09-03 | ||
| Enamine | EN300-340568-0.25g |
5-(piperidin-1-yl)piperidine-3-carboxylic acid |
1554003-68-7 | 0.25g |
$1432.0 | 2023-09-03 | ||
| Enamine | EN300-340568-0.5g |
5-(piperidin-1-yl)piperidine-3-carboxylic acid |
1554003-68-7 | 0.5g |
$1495.0 | 2023-09-03 | ||
| Enamine | EN300-340568-1.0g |
5-(piperidin-1-yl)piperidine-3-carboxylic acid |
1554003-68-7 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-340568-2.5g |
5-(piperidin-1-yl)piperidine-3-carboxylic acid |
1554003-68-7 | 2.5g |
$3051.0 | 2023-09-03 | ||
| Enamine | EN300-340568-5.0g |
5-(piperidin-1-yl)piperidine-3-carboxylic acid |
1554003-68-7 | 5.0g |
$4517.0 | 2023-02-23 | ||
| Enamine | EN300-340568-10.0g |
5-(piperidin-1-yl)piperidine-3-carboxylic acid |
1554003-68-7 | 10.0g |
$6697.0 | 2023-02-23 | ||
| Enamine | EN300-340568-1g |
5-(piperidin-1-yl)piperidine-3-carboxylic acid |
1554003-68-7 | 1g |
$1557.0 | 2023-09-03 | ||
| Enamine | EN300-340568-5g |
5-(piperidin-1-yl)piperidine-3-carboxylic acid |
1554003-68-7 | 5g |
$4517.0 | 2023-09-03 |
5-(piperidin-1-yl)piperidine-3-carboxylic acid Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 5-(piperidin-1-yl)piperidine-3-carboxylic acid
5-(Piperidin-1-yl)Piperidine-3-carboxylic Acid: A Comprehensive Overview
5-(Piperidin-1-yl)piperidine-3-carboxylic acid (CAS No. 1554003-68-7) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct piperidine and carboxylic acid moieties, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.
The molecular structure of 5-(Piperidin-1-yl)piperidine-3-carboxylic acid consists of a central piperidine ring attached to a carboxylic acid group, with an additional piperidine ring substituent at the 5-position. This structural arrangement confers the compound with unique pharmacological properties, including potential central nervous system (CNS) activity and anti-inflammatory effects.
Recent studies have highlighted the potential of 5-(Piperidin-1-yl)piperidine-3-carboxylic acid in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant neuroprotective effects in cellular models of Parkinson's disease. The researchers found that 5-(Piperidin-1-yl)piperidine-3-carboxylic acid effectively reduced oxidative stress and prevented neuronal cell death, suggesting its potential as a therapeutic agent for neurodegenerative conditions.
In addition to its neuroprotective properties, 5-(Piperidin-1-yl)piperidine-3-carboxylic acid has also shown promise in the field of anti-inflammatory research. A study conducted by a team at the University of California, San Francisco, investigated the compound's ability to inhibit pro-inflammatory cytokines in vitro. The results indicated that 5-(Piperidin-1-yl)piperidine-3-carboxylic acid significantly reduced the production of interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), key mediators of inflammation. These findings suggest that the compound could be developed into an effective anti-inflammatory drug for conditions such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic properties of 5-(Piperidin-1-yl)piperidine-3-carboxylic acid have also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences reported that the compound exhibits favorable oral bioavailability and a prolonged half-life, making it suitable for once-daily dosing regimens. These characteristics are crucial for ensuring patient compliance and therapeutic efficacy in clinical settings.
Clinical trials are currently underway to further evaluate the safety and efficacy of 5-(Piperidin-1-yl)piperidine-3-carboxylic acid. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. The compound's favorable safety profile and potent biological activity make it an attractive candidate for advanced clinical development.
In conclusion, 5-(Piperidin-1-yl)piperidine-3-carboxylic acid (CAS No. 1554003-68-7) represents a promising molecule with diverse therapeutic potential. Its unique structural features and biological activities position it as a valuable asset in the development of novel treatments for neurological disorders and inflammatory conditions. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, paving the way for its potential use in clinical practice.
1554003-68-7 (5-(piperidin-1-yl)piperidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)